1-(1-(3-Fluorophenyl)-5-oxopyrrolidin-3-yl)-3-(4-(trifluoromethyl)phenyl)urea

• IUPAC Name: 1-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-3-[4-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C18H15F4N3O2/c19-12-2-1-3-15(8-12)25-10-14(9-16(25)26)24-17(27)23-13-6-4-11(5-7-13)18(20,21)22/h1-8,14H,9-10H2,(H2,23,24,27)
• InChI Key: XMOPOIXEXMHIHS-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC(=CC=C2)F)NC(=O)NC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C18H15F4N3O2
• Molecular Weight: 381.3 g/mol

Description

1-(1-(3-Fluorophenyl)-5-oxopyrrolidin-3-yl)-3-(4-(trifluoromethyl)phenyl)urea, also known as TAK-659, is a small molecule inhibitor that has shown promising results in the treatment of various cancers and autoimmune diseases. In

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed efficient methods for synthesizing a wide range of urea derivatives, including those structurally similar to the specified compound, showcasing their applications in creating novel chemical entities. For example, a method for synthesizing 1,3,4-thiadiazol-2-yl urea derivatives under microwave irradiation offers a convenient approach to producing a variety of urea compounds with potential biological activities (Li & Chen, 2008). Additionally, the preparation of fluorophosphorus-containing pyrimidines through three-component reactions demonstrates the versatility of fluorinated compounds in synthesizing complex molecules with unique properties (Timoshenko, Markitanov, & Shermolovich, 2011).

Biological Applications

The role of orexin receptors in compulsive food consumption and binge eating has been explored using various selective antagonists, indicating the potential of urea derivatives in studying and possibly treating eating disorders (Piccoli et al., 2012). Furthermore, the stereoselective synthesis of active metabolites of kinase inhibitors highlights the critical role of urea compounds in developing targeted therapies for diseases like cancer (Chen et al., 2010).

Material Science and Sensing Technologies

In material science, urea derivatives have been utilized in creating sensors for selective ion detection, such as fluoride, demonstrating their utility in environmental monitoring and analytical chemistry (Rani et al., 2020). The development of low molecular weight hydrogelators based on urea compounds that form hydrogels with tunable physical properties further exemplifies the application of these compounds in designing new materials with specific functionalities (Lloyd & Steed, 2011).